molecular formula C6H3F4N B031401 2-Fluoro-3-(trifluoromethyl)pyridine CAS No. 65753-52-8

2-Fluoro-3-(trifluoromethyl)pyridine

Cat. No. B031401
CAS RN: 65753-52-8
M. Wt: 165.09 g/mol
InChI Key: UTAQOVYPSZIDTK-UHFFFAOYSA-N
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Description

2-Fluoro-3-(trifluoromethyl)pyridine is a fluorinated building block . It is a derivative of pyridine, which is a basic heterocyclic organic compound . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .


Synthesis Analysis

The synthesis of 2-Fluoro-3-(trifluoromethyl)pyridine derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .


Molecular Structure Analysis

The molecular structure of 2-Fluoro-3-(trifluoromethyl)pyridine is represented by the empirical formula C6H3F4N . It has a molecular weight of 165.09 . The SMILES string representation is Fc1ncccc1C(F)(F)F .


Chemical Reactions Analysis

2-Fluoro-3-(trifluoromethyl)pyridine and its derivatives are used in various chemical reactions. For instance, they act as reactants in the preparation of aminopyridines through amination reactions . They are also used as catalytic ligands for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .


Physical And Chemical Properties Analysis

2-Fluoro-3-(trifluoromethyl)pyridine is a solid substance . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .

Scientific Research Applications

Fluorinated Building Blocks

“2-Fluoro-3-(trifluoromethyl)pyridine” is a type of fluorinated building block . Fluorinated compounds are often used in the pharmaceutical and agrochemical industries due to their unique properties, such as increased stability, lipophilicity, and bioavailability.

Preparation of Aminopyridines

This compound can act as a reactant in the preparation of aminopyridines through amination reactions . Aminopyridines are important structures in medicinal chemistry and are present in many pharmaceutical drugs.

Catalytic Ligand

“2-Fluoro-3-(trifluoromethyl)pyridine” can be used as a catalytic ligand for regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene . This process is catalyzed by palladium.

Synthesis of Metal-Organic Frameworks (MOFs)

Related compounds, such as “(trifluoromethyl)pyridyllithiums”, can be prepared from “2-Fluoro-3-(trifluoromethyl)pyridine” and used in the synthesis of metal-organic frameworks (MOFs) . MOFs are a class of compounds consisting of metal ions or clusters coordinated to organic ligands to form one-, two-, or three-dimensional structures.

Materials Science

“2-Fluoro-3-(trifluoromethyl)pyridine” can also be used as a precursor for making various materials such as polymers, dyes, and liquid crystals . Its pyridine ring can serve as a functional group for attaching other molecules, and its fluorine groups can improve the solubility and stability of the final products.

Synthesis of Methiodide Salts

This compound can be used in the synthesis of methiodide salts . These salts are often used in medicinal chemistry for their antimicrobial properties.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . It has hazard classifications such as Acute Tox. 3 Dermal, Acute Tox. 3 Oral, Aquatic Chronic 3, Eye Dam. 1, Skin Corr. 1B, and STOT RE 1 .

Future Directions

The demand for 2-Fluoro-3-(trifluoromethyl)pyridine derivatives has been increasing steadily in the last 30 years . It is expected that many novel applications of 2-Fluoro-3-(trifluoromethyl)pyridine will be discovered in the future .

properties

IUPAC Name

2-fluoro-3-(trifluoromethyl)pyridine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H3F4N/c7-5-4(6(8,9)10)2-1-3-11-5/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UTAQOVYPSZIDTK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(N=C1)F)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H3F4N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90382564
Record name 2-Fluoro-3-(trifluoromethyl)pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90382564
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

165.09 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Fluoro-3-(trifluoromethyl)pyridine

CAS RN

65753-52-8
Record name 2-Fluoro-3-(trifluoromethyl)pyridine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90382564
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 65753-52-8
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